Cas no 1416438-47-5 (5-bromoquinoline-3-carboxylic acid)

5-bromoquinoline-3-carboxylic acid structure
1416438-47-5 structure
Product Name:5-bromoquinoline-3-carboxylic acid
CAS No:1416438-47-5
MF:C10H6BrNO2
MW:252.064141750336
MDL:MFCD22370657
CID:1016077
PubChem ID:71742788
Update Time:2025-04-20

5-bromoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-bromoquinoline-3-carboxylic acid
    • 3-Quinolinecarboxylic acid, 5-bromo-
    • AKOS025146675
    • MFCD22370657
    • 5-bromoquinoline-3-carboxylicacid
    • SY241185
    • SB71997
    • 5-Bromo-3-quinolinecarboxylic acid
    • AMY26276
    • DB-253398
    • CS-0196777
    • 1416438-47-5
    • SCHEMBL23359976
    • AS-39078
    • MDL: MFCD22370657
    • Inchi: 1S/C10H6BrNO2/c11-8-2-1-3-9-7(8)4-6(5-12-9)10(13)14/h1-5H,(H,13,14)
    • InChI Key: LYLFBEXBABQCAW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C1=CC(C(=O)O)=CN=2

Computed Properties

  • Exact Mass: 250.95819g/mol
  • Monoisotopic Mass: 250.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

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